molecular formula C10H8FNO B1497791 6-Fluoro-2-methylquinolin-5-ol

6-Fluoro-2-methylquinolin-5-ol

Cat. No. B1497791
M. Wt: 177.17 g/mol
InChI Key: XVMAUYVYNSHPPS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Fluoro-2-methylquinolin-5-ol is a useful research compound. Its molecular formula is C10H8FNO and its molecular weight is 177.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Fluoro-2-methylquinolin-5-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Fluoro-2-methylquinolin-5-ol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

6-Fluoro-2-methylquinolin-5-ol

Molecular Formula

C10H8FNO

Molecular Weight

177.17 g/mol

IUPAC Name

6-fluoro-2-methylquinolin-5-ol

InChI

InChI=1S/C10H8FNO/c1-6-2-3-7-9(12-6)5-4-8(11)10(7)13/h2-5,13H,1H3

InChI Key

XVMAUYVYNSHPPS-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=C(C=C1)C(=C(C=C2)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-methyl-5-methoxy-6-fluoroquinoline (2.07 g, 10.8 mmol) and 48% hydrobromic acid (30 ml) was stirred at reflux for 24 h. The reaction mix was reduced to minimum volume in vacuo and partitioned between dichloromethane (50 ml) and sat. aqueous sodium bicarbonate solution (50 ml). The organic layer was dried over sodium sulfate, filtered and evaporated in vacuo to give the title compound as a brown solid (1.39 g, 73%).
Name
2-methyl-5-methoxy-6-fluoroquinoline
Quantity
2.07 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Yield
73%

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